2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

• IUPAC Name: 2-(4-bromophenyl)-6-chloro-5-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C13H9BrClN3O/c1-7-12(15)13(19)18-11(16-7)6-10(17-18)8-2-4-9(14)5-3-8/h2-6,17H,1H3
• InChI Key: HWJSABXGOVTHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)C=C(N2)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C13H9BrClN3O
• Molecular Weight: 338.59 g/mol
• Solubility: 0.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidine derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. It also inhibits the activity of phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has several biochemical and physiological effects. It has been found to induce oxidative stress and DNA damage in cancer cells, leading to their death. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, it has been found to enhance the efficacy of other chemotherapeutic agents, such as doxorubicin and cisplatin.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol in lab experiments is its potent antitumor activity against various cancer cell lines. It can be used as a lead compound for the development of novel anticancer agents. However, one of the limitations is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol. One of the directions is the optimization of its chemical structure to improve its solubility and pharmacokinetic properties. Another direction is the evaluation of its efficacy in animal models of cancer. Further studies are also needed to elucidate its mechanism of action and to identify its molecular targets. In addition, its potential applications in other diseases, such as inflammatory disorders and neurodegenerative diseases, should be explored.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has been reported in the literature. One of the methods involves the reaction of 4-bromoaniline with 2,6-dichloro-3,5-dimethylpyrazine in the presence of a base, followed by the cyclization of the resulting intermediate with potassium carbonate in ethanol. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(4-bromophenyl)-6-chloro-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has been studied for its potential therapeutic applications in various diseases. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer. It has been found to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.